Cas no 2228385-93-9 (1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile
• CAS No: 2228385-93-9
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 5974446
• PubChem ID: 165856435
• Update Time: 2025-06-15

1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile
• EN300-1756458
• 2228385-93-9

• Inchi： 1S/C8H8N2S/c1-6-7(11-5-10-6)8(4-9)2-3-8/h5H,2-3H2,1H3
• InChI Key： JGGHLGQCALDFJW-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1(C#N)CC1

Computed Properties

• Exact Mass: 164.04081944g/mol
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9Ų

Additional information on 1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile (CAS No. 2228385-93-9)

1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile (CAS No. 2228385-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a cyclopropane ring, a thiazole moiety, and a nitrile functional group, making it a versatile intermediate for synthesizing biologically active compounds. Its CAS number 2228385-93-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial applications.

The growing interest in 1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile aligns with broader trends in drug discovery, where heterocyclic compounds are increasingly explored for their therapeutic potential. Recent studies highlight its relevance in developing kinase inhibitors and antimicrobial agents, addressing pressing global health challenges such as antibiotic resistance and chronic diseases. The compound's nitrile group also enhances its utility in click chemistry, a technique widely adopted for modular synthesis in medicinal chemistry.

From an industrial perspective, CAS 2228385-93-9 is valued for its role in optimizing synthetic routes for high-value fine chemicals. Its stability and reactivity under mild conditions make it a preferred choice for scalable production. Environmental considerations further drive innovation, with researchers investigating green chemistry approaches to minimize waste during its synthesis. These advancements resonate with the sustainable development goals (SDGs) promoted by international organizations.

Analytical characterization of 1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with stringent quality standards required for pharmaceutical intermediates. The compound's molecular weight and logP values are frequently discussed in pharmacokinetic studies, reflecting its absorption and distribution properties in biological systems.

Emerging applications of this compound extend to material science, where its rigid cyclopropane scaffold contributes to designing high-performance polymers. Additionally, the thiazole ring exhibits photoluminescent properties, sparking interest in optoelectronic materials for next-generation displays. Such interdisciplinary utility underscores why CAS 2228385-93-9 remains a focal point in both academic and industrial R&D.

Frequently asked questions about 1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile include inquiries about its synthetic protocols, supplier availability, and patent landscape. Addressing these queries, recent publications describe improved yields via palladium-catalyzed cross-coupling reactions, while major chemical suppliers list it under building blocks for drug discovery. Patent analyses reveal its incorporation in proprietary formulations targeting metabolic disorders, further validating its commercial significance.

In conclusion, 1-(4-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile exemplifies how structurally complex intermediates drive innovation across multiple sectors. With its CAS number 2228385-93-9 serving as a universal reference, this compound continues to inspire cutting-edge research at the intersection of chemistry, biology, and materials engineering. Future developments may unlock novel applications in precision medicine and smart materials, solidifying its position in the scientific community.